Cas no 81-10-7 (2-Amino-N-ethyl-N-phenylbenzenesulfonamide)

• Product Name: 2-Amino-N-ethyl-N-phenylbenzenesulfonamide
• CAS No: 81-10-7
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.354042053223
• MDL: MFCD00025186
• CID: 34234
• PubChem ID: 66472
• Update Time: 2025-06-11

2-Amino-N-ethyl-N-phenylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-ethyl-N-phenylbenzenesulfonamide
• 2-Amino-N-ethylbenzenesulfonanilide
• N-Ethyl-N-phenyl-o-aminobenzenesulfonamide
• o-Aminobenzene sulfon-N-ethylaniline
• 2-Amino-N-ethyl-N-phenyl benzenesulfonamide
• Benzenesulfonanilide, 2-amino-N-ethyl-
• 2-Amino-N-ethylbenzenesulphonanilide
• 2-AMINO-N-ETHYL-N-PHENYL-BENZENESULFONAMIDE
• OXZNTECZWGFYMM-UHFFFAOYSA-N
• 5,6 inverted exclamation mark(R)-difluoro-2,2 inverted exclamation mark(R)-bipyridine
• D96093
• 32BJ6BB8WV
• DTXSID2058839
• 2-amino-N-ethyl-N-phenylbenzene-1-sulfonamide
• 2-Amino-N-ethyl-N-phenylbenzene sulfonamide
• UNII-32BJ6BB8WV
• NSC 81263
• A840044
• 2-AMINO-N-ETHYL-N-PHENYL BENZENE SULFONAMIDE 99%
• 81-10-7
• NSC81263
• AS-66815
• Benzenesulfonamide, 2-amino-N-ethyl-N-phenyl-
• AKOS000149490
• FT-0631364
• Benzenesulfonanilide, 2-amino-n-ethyl-,
• AC-11154
• BP-20148
• 2-Aminobenzene-N-ethyl-N-phenyl sulfonamide
• W-104217
• EINECS 201-324-7
• NSC-81263
• SCHEMBL534224
• NS00038108
• 2-Amino-N-ethyl-N-phenylbenzenesulfonamide (ACI)
• Benzenesulfonanilide, 2-amino-N-ethyl- (8CI)
• DB-056490

• MDL： MFCD00025186
• Inchi： 1S/C14H16N2O2S/c1-2-16(12-8-4-3-5-9-12)19(17,18)14-11-7-6-10-13(14)15/h3-11H,2,15H2,1H3
• InChI Key： OXZNTECZWGFYMM-UHFFFAOYSA-N
• SMILES： O=S(N(CC)C1C=CC=CC=1)(C1C(N)=CC=CC=1)=O

Computed Properties

• Exact Mass: 276.09300
• Monoisotopic Mass: 276.093248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.4

Experimental Properties

• Color/Form: Off white powder
• Density: 1.28
• Melting Point: 56-60 ºC
• Boiling Point: 445.4 °C at 760 mmHg
• Flash Point: 223.1 °C
• Refractive Index: 1.632
• PSA: 71.78000
• LogP: 4.14600
• Solubility: Not determined
• Vapor Pressure: No data available

2-Amino-N-ethyl-N-phenylbenzenesulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R36/37/38

Additional information on 2-Amino-N-ethyl-N-phenylbenzenesulfonamide

Comprehensive Overview of 2-Amino-N-ethyl-N-phenylbenzenesulfonamide (CAS No. 81-10-7): Properties, Applications, and Industry Insights

2-Amino-N-ethyl-N-phenylbenzenesulfonamide (CAS No. 81-10-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. This sulfonamide derivative features an amino group and ethyl-phenyl substitution, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₁₄H₁₆N₂O₂S, highlights its potential for functional modifications, catering to diverse industrial needs.

In recent years, the demand for sulfonamide-based compounds like 2-Amino-N-ethyl-N-phenylbenzenesulfonamide has surged due to their role in drug discovery and sustainable chemistry. Researchers frequently search for "CAS 81-10-7 solubility" or "2-Amino-N-ethyl-N-phenylbenzenesulfonamide synthesis," reflecting growing interest in its physicochemical properties and synthetic pathways. The compound’s moderate polarity and thermal stability (decomposing at ~250°C) make it suitable for high-temperature applications, while its hydrogen-bonding capacity enhances compatibility with polymers and coatings.

From an environmental perspective, 81-10-7 aligns with the "green chemistry" trend, as its derivatives are explored for biodegradable materials. Industry forums often discuss "eco-friendly sulfonamides" or "CAS 81-10-7 toxicity profile," underscoring its safety advantages over traditional solvents. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, ensuring compliance with REACH and FDA guidelines for industrial use.

Innovations in pharmaceutical intermediates have further elevated the relevance of 2-Amino-N-ethyl-N-phenylbenzenesulfonamide. Its electron-rich aromatic system facilitates reactions such as Suzuki coupling or reductive amination, key steps in API manufacturing. Patent databases reveal its utility in "anticancer agent precursors" and "neuroprotective drug scaffolds," addressing global health challenges like oncology and neurodegenerative diseases.

The compound’s commercial availability in powder or crystalline form (purity ≥98%) meets GMP standards, with suppliers emphasizing "bulk CAS 81-10-7" for cost-sensitive buyers. Storage recommendations typically include cool, dry conditions away from oxidizers, ensuring long-term stability. As industries pivot toward high-performance additives, this sulfonamide’s role in enhancing UV resistance and mechanical strength in polymers continues to expand.

In summary, 2-Amino-N-ethyl-N-phenylbenzenesulfonamide (CAS No. 81-10-7) exemplifies the intersection of innovation and practicality. Its adaptability across sectors—from life sciences to advanced materials—positions it as a cornerstone of modern chemistry, driven by evolving research and sustainability goals.